Cas no 1352395-14-2 (3-Amino-4-methyl-5-nitropyridine)

• Product Name: 3-Amino-4-methyl-5-nitropyridine
• CAS No: 1352395-14-2
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 4778843
• Update Time: 2025-05-20

3-Amino-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methyl-5-nitropyridine
• 4-Methyl-5-nitropyridin-3-amine

• Inchi： 1S/C6H7N3O2/c1-4-5(7)2-8-3-6(4)9(10)11/h2-3H,7H2,1H3
• InChI Key： OPKPHHCBKIOJQM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC=C(C=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• XLogP3: 0.4
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Amino-4-methyl-5-nitropyridine

3-Amino-4-methyl-5-nitropyridine: A Comprehensive Overview

The compound 3-Amino-4-methyl-5-nitropyridine (CAS No. 1352395-14-2) is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound, also referred to as Amino-Methyl-Nitro-Pyridine, belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile applications. In recent years, researchers have delved into the synthesis, characterization, and application of this compound, uncovering its promising roles in drug development, catalysis, and electronic materials.

Pyridine derivatives have long been recognized for their ability to act as versatile building blocks in organic synthesis. The presence of the amino group (-NH₂) at position 3, a methyl group (-CH₃) at position 4, and a nitro group (-NO₂) at position 5 introduces a unique combination of functional groups that can be exploited for various chemical transformations. The nitro group is particularly interesting due to its strong electron-withdrawing nature, which can significantly influence the electronic properties of the molecule. This makes 3-Amino-4-methyl-5-nitropyridine an attractive candidate for applications in redox chemistry and electrocatalysis.

Recent studies have highlighted the potential of 3-Amino-4-methyl-5-nitropyridine as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the preparation of conductive polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional electrical conductivity and high surface area, making them ideal for energy storage devices such as supercapacitors and batteries. The integration of this compound into MOFs has shown promise in enhancing the catalytic activity of these materials, particularly in reactions involving hydrogenation and oxidation.

In the field of medicinal chemistry, 3-Amino-4-methyl-5-nitropyridine has been investigated as a potential lead compound for drug development. Its structure allows for easy functionalization, enabling researchers to modify its properties to target specific biological pathways. For example, derivatives of this compound have been studied for their anti-inflammatory and antioxidant activities. These findings suggest that Amino-Methyl-Nitro-Pyridine could serve as a valuable starting material for developing novel therapeutic agents.

The synthesis of 3-Amino-4-methyl-5-nitropyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nitration of an amino-substituted pyridine derivative followed by subsequent methylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents. These improvements not only enhance the scalability of production but also align with current trends toward sustainable chemistry practices.

The characterization of 3-Amino-4-methyl-5-nitropyridine has been carried out using a variety of analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stability, and reactivity under different conditions. For instance, X-ray crystallography has revealed the spatial arrangement of substituents on the pyridine ring, which is crucial for understanding its electronic behavior.

In terms of applications beyond traditional chemistry fields, Amino-Methyl-Nitro-Pyridine has shown potential in sensor technology. Its ability to undergo reversible redox reactions makes it suitable for use in electrochemical sensors designed to detect specific analytes in environmental or biomedical samples. Researchers have demonstrated that incorporating this compound into sensor devices can improve their sensitivity and selectivity, paving the way for practical applications in real-world scenarios.

Looking ahead, the continued exploration of 3-Amino-4-methyl-5-nitropyridine is expected to unlock new opportunities across diverse disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As advancements in synthetic methodologies and material science continue to evolve, this compound will undoubtedly play a pivotal role in shaping future innovations.